N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-4-methoxybenzamide

• IUPAC Name: N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-4-methoxybenzamide
• InChI: InChI=1S/C20H20N2O3S/c1-4-25-17-11-5-14(6-12-17)18-13(2)26-20(21-18)22-19(23)15-7-9-16(24-3)10-8-15/h5-12H,4H2,1-3H3,(H,21,22,23)
• InChI Key: RYUOLVBBCPHGQT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=C(SC(=N2)NC(=O)C3=CC=C(C=C3)OC)C
• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol

Description

N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-4-methoxybenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique structure and properties, which make it a promising candidate for research in areas such as medicine, agriculture, and materials science.

Mechanism of Action

The mechanism of action of N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-4-methoxybenzamide varies depending on its application. In medicine, it has been shown to inhibit the activity of certain enzymes and proteins that are involved in the progression of various diseases. In agriculture, it works by disrupting the metabolic processes of certain organisms, leading to their death. In materials science, it interacts with other molecules to form new materials with unique properties.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound also vary depending on its application. In medicine, it has been shown to have anti-inflammatory, anti-tumor, and neuroprotective effects. In agriculture, it has been shown to have toxic effects on certain organisms, leading to their death. In materials science, it has been shown to improve the conductivity and thermal stability of certain materials.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-4-methoxybenzamide in lab experiments is its unique structure and properties, which make it a promising candidate for research in various fields. However, one of the main limitations is the complexity of its synthesis, which requires specialized equipment and expertise.

Future Directions

There are several future directions for research on N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-4-methoxybenzamide. In medicine, further research is needed to determine its efficacy and safety in the treatment of various diseases. In agriculture, further research is needed to determine its potential as a pesticide and herbicide. In materials science, further research is needed to explore its potential for creating new materials with unique properties. Additionally, research is needed to optimize the synthesis process and reduce the cost of production.

Synthesis Methods

The synthesis of N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-4-methoxybenzamide involves a multi-step process that requires specialized equipment and expertise. One of the most common methods for synthesizing this compound is through the reaction of 4-methoxybenzoyl chloride with 4-ethoxyaniline, followed by the addition of 2-aminothiazole and acetic anhydride. The resulting product is then purified through various techniques, such as column chromatography and recrystallization.

Scientific Research Applications

N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-4-methoxybenzamide has been extensively studied for its potential applications in various scientific fields. In medicine, this compound has shown promising results in the treatment of various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease. In agriculture, it has been used as a pesticide and herbicide due to its ability to inhibit the growth of certain organisms. In materials science, it has been used to create new materials with unique properties, such as high conductivity and thermal stability.